Cas no 1261492-31-2 (Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261492-31-2
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 4983376
• Update Time: 2025-05-21

Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H11F3N2O2/c1-21-13(20)10-6-8(18)7-19-12(10)9-4-2-3-5-11(9)14(15,16)17/h2-7H,18H2,1H3
• InChI Key： LNYNTIKDTAROGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C(=O)OC)=CC(=CN=1)N)(F)F

Computed Properties

• Exact Mass: 296.07726208 g/mol
• Monoisotopic Mass: 296.07726208 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2
• Molecular Weight: 296.24

Additional information on Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate

Comprehensive Overview of Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261492-31-2)

Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261492-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1261492-31-2, belongs to the class of nicotinate derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of the trifluoromethyl group and the amino functionality in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's molecular formula and structural features have been extensively analyzed to understand its reactivity and potential uses. Researchers are particularly interested in its role as a building block for developing novel therapeutics, especially in the fields of oncology and neurology. Its nicotinate core is a common motif in bioactive molecules, which further enhances its appeal in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, a class of compounds that are pivotal in targeted cancer therapies.

In addition to its pharmaceutical applications, Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate has also been investigated for its utility in agrochemical formulations. The trifluoromethyl group is known to improve the bioavailability and stability of active ingredients, making this compound a candidate for developing next-generation pesticides and herbicides. Its synthetic versatility allows for modifications that can tailor its properties to specific agricultural needs, addressing challenges such as pest resistance and environmental impact.

The synthesis of CAS No. 1261492-31-2 typically involves multi-step organic reactions, including esterification and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. The compound's physicochemical properties, such as solubility and melting point, are critical for its handling and application in various industries. These properties are meticulously documented to facilitate its use in research and development.

From a commercial perspective, the demand for Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate is driven by its role in high-value chemical synthesis. Suppliers and manufacturers often highlight its purity grade and batch consistency to meet the stringent requirements of pharmaceutical and agrochemical clients. The compound is typically available in research quantities, with custom synthesis options for larger-scale projects. Its safety profile and regulatory compliance are also key considerations for industrial applications.

Recent trends in the chemical industry emphasize the importance of sustainable synthesis and green chemistry principles. Researchers are exploring eco-friendly routes to produce CAS No. 1261492-31-2, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound's potential for catalytic transformations and biodegradable derivatives is an area of active investigation, reflecting the industry's shift toward sustainability.

In conclusion, Methyl 5-amino-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261492-31-2) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural uniqueness and functional adaptability make it a valuable asset in modern chemical research. As scientific advancements continue, this compound is likely to play an increasingly significant role in addressing some of the most pressing challenges in health and agriculture.